![molecular formula C9H6N2O2 B179579 7-Nitroisoquinoline CAS No. 13058-73-6](/img/structure/B179579.png)
7-Nitroisoquinoline
Overview
Description
7-Nitroisoquinoline is a chemical compound with the molecular formula C9H6N2O2 and a molecular weight of 174.16 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C9H6N2O2 .
Chemical Reactions Analysis
This compound has been involved in complex gas–liquid–solid reactions, including the hydrogenation of nitrobenzene, 3,4-dichloronitrobenzene, and 5-nitroisoquinoline .
Physical And Chemical Properties Analysis
This compound is a solid substance . It should be stored in a dry room at ambient temperature .
Scientific Research Applications
Cardiovascular Agents : Isoquinolinol derivatives, including those related to 7-Nitroisoquinoline, have shown potential as potent, short-acting cardiovascular agents. They exhibit positive inotropic and peripheral vasodilating effects, which could be beneficial in cardiac emergencies like severe late-stage heart failure and myocardial infarction (Kanojia et al., 1991).
Antibacterial Properties : Research into 8-nitrofluoroquinolone derivatives, which are structurally related to this compound, has demonstrated interesting antibacterial activity against gram-positive and gram-negative strains. This suggests potential applications in developing new antibacterial agents (Al-Hiari et al., 2007).
Cytotoxicity in Cancer Research : Pyrroloisoquinoline derivatives, prepared from reactions involving 5-nitroisoquinoline, have shown cytotoxicity in various ovarian cell lines. This indicates potential applications in cancer research and therapy (Vlachou et al., 2002).
Neurological Studies : The use of 7-Nitroindazole, a derivative of Nitroisoquinoline, in studying the effects on cerebral infarction and blood flow suggests applications in neurological research, particularly in the context of cerebral ischemia and stroke (Yoshida et al., 1994).
HIV Research : 2-Hydroxyisoquinoline-1,3(2H,4H)-diones, structurally related to Nitroisoquinoline, have shown significant anti-HIV activity, indicating potential applications in the development of HIV treatments (Suchaud et al., 2014).
Synthesis of Anticancer Agents : The design and synthesis of Chlorinated and Fluorinated 7-Azaindenoisoquinolines, which are structurally related to Nitroisoquinolines, have demonstrated potent cytotoxicities in human cancer cell cultures. This suggests their application in developing new anticancer agents (Elsayed et al., 2017).
Hepatocarcinoma Research : A study on the synthesis of a novel dihydroisoquinoline-derived hydroxamic acid, structurally related to this compound, highlighted its cytotoxicity against the human hepatocarcinoma cell line Hep3B. This suggests potential applications in liver cancer research (Ben Salah et al., 2014).
Mechanism of Action
Target of Action
It is known that isoquinolines and their derivatives, which include 7-nitroisoquinoline, are aromatic polycyclic compounds containing an isoquinoline moiety . This moiety consists of a benzene ring fused to a pyridine ring, forming benzo[c]pyridine . The targets of these compounds can vary widely depending on their specific structures and functional groups.
Mode of Action
Isoquinolines and their derivatives are known to interact with their targets through various mechanisms, often involving the formation of complex molecular structures . The nitro group in this compound could potentially influence its mode of action, possibly through redox reactions or interactions with biological nucleophiles.
Biochemical Pathways
Isoquinolines and their derivatives are known to interact with various biochemical pathways, often influencing the function of enzymes and other proteins .
Pharmacokinetics
It is known that the compound has high gastrointestinal absorption and is bbb permeant . Its log Kp (skin permeation) is -5.89 cm/s .
Result of Action
Isoquinolines and their derivatives are known to have various effects at the molecular and cellular levels, often influencing the function of enzymes and other proteins .
Action Environment
It is known that the compound is soluble , suggesting that its action could be influenced by the solubility conditions in its environment.
Safety and Hazards
7-Nitroisoquinoline is labeled with the signal word “Warning” and is associated with the following hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation), and possibly others . Precautionary measures include avoiding contact with skin and eyes, avoiding inhalation of vapors or mist, and keeping away from sources of ignition .
Future Directions
properties
IUPAC Name |
7-nitroisoquinoline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6N2O2/c12-11(13)9-2-1-7-3-4-10-6-8(7)5-9/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYHHIPIPUVLUFF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC2=C1C=CN=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10480874 | |
Record name | 7-nitroisoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10480874 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13058-73-6 | |
Record name | 7-nitroisoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10480874 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the structure of these isoquinolines affect their fluorescence?
A1: The synthesized isoquinolines are characterized as "push-pull" systems. This refers to the presence of electron-donating (D) and electron-withdrawing (A) groups connected by a conjugated π-system. In the case of compound 1a, the methoxyphenyl group acts as an electron donor, and the nitro group acts as a strong electron acceptor. This D-π-A configuration influences the molecule's electronic structure and transitions, resulting in interesting photophysical properties.
Q2: Were the alkynyl precursors also fluorescent?
A2: Yes, the alkynyl precursors, specifically the 5-(diethylamino)-2-(aryl)ethynylbenzaldehydes (compounds 8a-c in the study), also demonstrated strong fluorescence. [] Interestingly, these precursors possessed wide Stokes shifts, which is a desirable property for fluorescent probes as it minimizes interference from excitation light. The presence of the free aldehyde group in these precursors further allows for potential conjugation to other molecules, broadening their applicability.
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